Cas no 1245648-99-0 (3-(Pyridin-3-ylmethyl)benzonitrile)
1245648-99-0 structure
Product Name:3-(Pyridin-3-ylmethyl)benzonitrile
CAS No:1245648-99-0
MF:C13H10N2
MW:194.231902599335
CID:1082442
PubChem ID:66612698
Update Time:2025-04-20
3-(Pyridin-3-ylmethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(Pyridin-3-ylmethyl)benzonitrile
- 3-(3-pyridinylmethyl)Benzonitrile
- 3-[(pyridin-3-yl)methyl]benzonitrile
- SCHEMBL171388
- DA-18984
- 1245648-99-0
-
- Inchi: 1S/C13H10N2/c14-9-12-4-1-3-11(7-12)8-13-5-2-6-15-10-13/h1-7,10H,8H2
- InChI Key: QTUDDDDIILYQJI-UHFFFAOYSA-N
- SMILES: N1C=CC=C(C=1)CC1C=CC=C(C#N)C=1
Computed Properties
- Exact Mass: 194.084398327g/mol
- Monoisotopic Mass: 194.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 36.7Ų
3-(Pyridin-3-ylmethyl)benzonitrile Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
1245648-99-0 (3-(Pyridin-3-ylmethyl)benzonitrile) Related Products
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